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Compound of Interest

Compound Name: Epibenzomalvin E

Cat. No.: B15553339

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Epibenzomalvin E is a fungal metabolite belonging to the benzomalvin class of compounds,

which have been isolated from Penicillium species.[1] Benzomalvins have garnered significant

interest within the research community due to their diverse biological activities, including

potential anticancer properties. These compounds are characterized by a benzodiazepine

alkaloid structure. Research has indicated that benzomalvin derivatives exert cytotoxic effects

on various cancer cell lines, with a pronounced activity against human colon carcinoma cells

(HCT116).[2] The mechanism of action is believed to involve the induction of programmed cell

death (apoptosis) and cell cycle arrest, suggesting their potential as lead compounds for the

development of novel cancer therapeutics.[2]

This document provides detailed application notes and protocols for the formulation and

research use of Epibenzomalvin E, with a focus on its evaluation as a potential anticancer

agent.
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Property Value Source

Formal Name

(S)-7-((S)-

hydroxy(phenyl)methyl)-6-

methyl-6,7-dihydrobenzo[3][4]

[2][5]diazepino[2,1-

b]quinazoline-5,13-dione

Cayman Chemical[1]

Molecular Formula C₂₄H₁₉N₃O₃ Cayman Chemical[1]

Formula Weight 397.4 g/mol Cayman Chemical[1]

Purity ≥95% Cayman Chemical[1]

Formulation A solid Cayman Chemical[1]

Storage -20°C Cayman Chemical[1]

Stability ≥ 4 years Cayman Chemical[1]

Origin Fungus/Penicillium sp. Cayman Chemical[1]

Data Presentation: Cytotoxicity of Benzomalvin
Derivatives
The following table summarizes the cytotoxic activity of various benzomalvin derivatives

against the HCT116 human colon carcinoma cell line. The data is presented as IC₅₀ values

(the concentration required for 50% inhibition of cell viability) as determined by an MTT assay.

While specific data for Epibenzomalvin E is not available in the cited literature, the data for

related benzomalvins A, B, and C provide a strong indication of the expected potency.
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Compound IC₅₀ (µg/mL) against HCT116 cells

Benzomalvin A 0.29

Benzomalvin B 1.88

Benzomalvin C 0.64

Data sourced from "Anticancer Activity of

Benzomalvin Derivatives Isolated from

Penicillium spathulatum SF7354, a Symbiotic

Fungus from Azorella monantha"[2]

Experimental Protocols
Formulation of Epibenzomalvin E for In Vitro Studies
Objective: To prepare a stock solution of Epibenzomalvin E for use in cell-based assays.

Materials:

Epibenzomalvin E solid[1]

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile, filtered pipette tips

Protocol:

Determine the required concentration: Based on the IC₅₀ values of related benzomalvins, a

starting stock solution of 1-10 mg/mL is recommended.

Weighing the compound: Carefully weigh the desired amount of Epibenzomalvin E solid in

a sterile microcentrifuge tube. Perform this step in a chemical fume hood.
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Solubilization: Add the appropriate volume of DMSO to the microcentrifuge tube to achieve

the desired stock concentration.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

(e.g., 37°C water bath) may be used to aid dissolution if necessary.

Sterilization: While not always necessary for DMSO stocks, if there are concerns about

contamination, the solution can be filtered through a 0.22 µm syringe filter compatible with

DMSO.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.[1]

Cytotoxicity Assay (MTT Assay)
Objective: To determine the cytotoxic effects of Epibenzomalvin E on HCT116 cells.

Materials:

HCT116 human colon carcinoma cells

Complete growth medium (e.g., McCoy's 5A with 10% FBS)

Epibenzomalvin E stock solution

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

Microplate reader

Protocol:

Cell Seeding: Seed HCT116 cells into 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells

per well and allow them to adhere for 24 hours.[2]
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Compound Treatment: Prepare serial dilutions of Epibenzomalvin E from the stock solution

in complete growth medium. Remove the old medium from the wells and add 100 µL of the

diluted compound solutions. Include a vehicle control (medium with the same concentration

of DMSO used for the highest drug concentration).

Incubation: Incubate the plates for 24, 48, and 72 hours at 37°C in a humidified incubator

with 5% CO₂.

MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to

each well and incubate for an additional 4 hours.

Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each

well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and

determine the IC₅₀ value by plotting the percentage of viability against the compound

concentration.[2]

Apoptosis Assay (Annexin V-FITC/PI Staining)
Objective: To quantify the induction of apoptosis in HCT116 cells treated with Epibenzomalvin
E.

Materials:

HCT116 cells

Epibenzomalvin E

Annexin V-FITC Apoptosis Detection Kit

Flow cytometer

Protocol:
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Cell Treatment: Seed HCT116 cells in 6-well plates and treat with Epibenzomalvin E at its

IC₅₀ concentration for 24, 48, and 72 hours. Include a vehicle-treated control.

Cell Harvesting: After treatment, collect both the floating and adherent cells. Centrifuge the

cell suspension and wash the pellet with cold PBS.

Staining: Resuspend the cells in 1X Binding Buffer provided in the kit. Add Annexin V-FITC

and Propidium Iodide (PI) to the cell suspension according to the manufacturer's protocol.

Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-FITC

positive, PI negative cells are in early apoptosis. Annexin V-FITC positive, PI positive cells

are in late apoptosis or necrosis.

Cell Cycle Analysis (Propidium Iodide Staining)
Objective: To determine the effect of Epibenzomalvin E on the cell cycle distribution of

HCT116 cells.

Materials:

HCT116 cells

Epibenzomalvin E

70% Ethanol (ice-cold)

Propidium Iodide (PI) staining solution (containing RNase A)

Flow cytometer

Protocol:

Cell Treatment: Seed HCT116 cells and treat with Epibenzomalvin E at its IC₅₀

concentration for 24, 48, and 72 hours.
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Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix by dropwise addition

of ice-cold 70% ethanol while vortexing. Store the fixed cells at -20°C overnight.

Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend

the cell pellet in PI staining solution.

Incubation: Incubate the cells in the dark at room temperature for 30 minutes.

Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The

different phases of the cell cycle (G0/G1, S, and G2/M) are determined based on the

fluorescence intensity of the PI signal.
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Caption: Proposed p53-dependent apoptotic pathway induced by Epibenzomalvin E.
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Caption: Workflow for the in vitro evaluation of Epibenzomalvin E's anticancer activity.
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Caption: Relationship between Epibenzomalvin E treatment and cellular outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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